Cas no 1804627-51-7 (6-(Fluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 6-(Fluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1804627-51-7
• MF: C₈H₇F₄NO₂
• MW: 225.140296220779
• CID: 4815218
• Update Time: 2025-05-20

6-(Fluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Fluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F4NO2/c1-4-2-5(3-9)13-7(6(4)14)15-8(10,11)12/h2,14H,3H2,1H3
• InChI Key： GGKOTNOPKWPASV-UHFFFAOYSA-N
• SMILES： FCC1C=C(C)C(=C(N=1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4

Additional information on 6-(Fluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine

Introduction to 6-(Fluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804627-51-7)

6-(Fluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine, with the CAS number 1804627-51-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoromethyl group, a hydroxyl group, a methyl group, and a trifluoromethoxy substituent on the pyridine ring. These functional groups contribute to its diverse chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The fluoromethyl group in 6-(Fluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine is particularly noteworthy due to its ability to enhance the lipophilicity and metabolic stability of the molecule. Fluorinated compounds are known for their improved pharmacokinetic profiles, which can lead to better bioavailability and longer half-lives in vivo. This makes them highly attractive for the development of new drugs targeting various diseases, including cancer, neurological disorders, and infectious diseases.

The hydroxyl group in this compound adds another layer of complexity to its chemical behavior. Hydroxyl groups can participate in hydrogen bonding, which can influence the compound's solubility and binding affinity to biological targets. In the context of drug design, this can be crucial for optimizing the interaction between the drug and its target protein or receptor. Recent studies have shown that hydroxyl-containing molecules can exhibit enhanced selectivity and potency, making them valuable leads for further optimization.

The methyl group on the pyridine ring contributes to the overall stability and electronic properties of the molecule. Methyl groups are often used in medicinal chemistry to modulate the lipophilicity and steric hindrance of a compound, which can affect its pharmacological activity. In the case of 6-(Fluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine, the methyl group may play a role in enhancing its binding affinity to specific receptors or enzymes, thereby improving its therapeutic potential.

The trifluoromethoxy substituent is another key feature of this compound. Trifluoromethoxy groups are known for their strong electron-withdrawing properties, which can significantly influence the electronic distribution within the molecule. This can affect various physicochemical properties, such as pKa values, logP values, and reactivity. In drug discovery, trifluoromethoxy-substituted compounds have been shown to exhibit improved metabolic stability and reduced toxicity compared to their non-fluorinated counterparts. These properties make them attractive candidates for developing drugs with enhanced safety profiles.

Recent research has focused on exploring the biological activities of 6-(Fluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine. Studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in various disease pathways. For example, it has been shown to inhibit key enzymes in cancer cell signaling pathways, such as kinases and proteases. Additionally, preliminary studies have indicated that it may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.

In terms of pharmacokinetics, 6-(Fluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine has shown favorable absorption, distribution, metabolism, excretion (ADME) properties. Its lipophilic nature allows for good membrane permeability, while its hydrophilic components ensure sufficient solubility in biological fluids. These characteristics are essential for ensuring that the compound reaches its intended target site in vivo with minimal degradation or elimination.

The safety profile of 6-(Fluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine has also been evaluated in preclinical studies. Toxicity assessments have revealed that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. This suggests that it has a wide therapeutic window and is suitable for further development as a potential therapeutic agent.

In conclusion, 6-(Fluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804627-51-7) is a promising compound with unique structural features that contribute to its diverse chemical and biological properties. Its potential applications in drug discovery and development are vast, ranging from cancer therapy to anti-inflammatory treatments. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of study for medicinal chemists and pharmaceutical researchers alike.